methyl 2-({[5-(aminocarbonyl)-3-thienyl]sulfonyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "methyl 2-({[5-(aminocarbonyl)-3-thienyl]sulfonyl}amino)benzoate" involves multiple steps, including etherification, sulfonyl chloride formation, amine reactions, and esterification, leading to improved yields through optimized reaction conditions (Xu et al., 2018). These steps are crucial for forming the sulfonamide and benzoate groups integral to the compound's structure.
Molecular Structure Analysis
Molecular structure analysis reveals the orientations of side chains and the presence of intramolecular hydrogen bonds, which are significant for the compound's stability and reactivity. For example, similar compounds exhibit coplanar arrangements of sulfonamide H atom and carbonyl O atom with the aromatic ring, forming intramolecular N—H⋯O hydrogen bonds (Kimura & Hourai, 2005).
Chemical Reactions and Properties
Chemical reactions involving "this compound" and its analogs include cyclization and reactions with bases, leading to the formation of various anilides and demonstrating the compound's reactivity towards forming complex structures (Ukrainets et al., 2014).
Physical Properties Analysis
The physical properties, such as solubility and crystal structure, are influenced by the compound's molecular geometry and intermolecular interactions. Research indicates that these properties can be analyzed and optimized for various applications, including material science and pharmaceuticals (Vetrivelan, 2019).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and electronic structure, have been thoroughly investigated using experimental and computational methods. Studies show that the compound's electronic delocalization, charge transfer, and global chemical reactivity descriptors can predict its stability and reactivity (Vetrivelan, 2019).
properties
IUPAC Name |
methyl 2-[(5-carbamoylthiophen-3-yl)sulfonylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O5S2/c1-20-13(17)9-4-2-3-5-10(9)15-22(18,19)8-6-11(12(14)16)21-7-8/h2-7,15H,1H3,(H2,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFRNJOOKUMVNNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CSC(=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.